(Z-Asp-Glu-Val-Asp)2-Rh110

• Molecular Formula: C56H66N10O23
• Molecular Weight: 1247.2 g/mol
• InChI: InChI=1S/C56H66N10O23/c1-23(2)45(65-49(81)33(13-15-39(67)68)61-47(79)31(57)19-41(71)72)53(85)63-35(21-43(75)76)51(83)59-25-9-11-29-37(17-25)88-38-18-26(10-12-30(38)56(29)28-8-6-5-7-27(28)55(87)89-56)60-52(84)36(22-44(77)78)64-54(86)46(24(3)4)66-50(82)34(14-16-40(69)70)62-48(80)32(58)20-42(73)74/h5-12,17-18,23-24,31-36,45-46H,13-16,19-22,57-58H2,1-4H3,(H,59,83)(H,60,84)(H,61,79)(H,62,80)(H,63,85)(H,64,86)(H,65,81)(H,66,82)(H,67,68)(H,69,70)(H,71,72)(H,73,74)(H,75,76)(H,77,78)/t31-,32-,33-,34-,35-,36-,45-,46-/m0/s1
• InChIKey: NBDFNNHYGGESSN-DFRKUSGVSA-N

(Z-Asp-Glu-Val-Asp)2-Rh110 Overview

(Z-Asp-Glu-Val-Asp)2-Rh110, also known as (Z-DEVD)2-Rh110 or rhodamine 110 bis-(N-CBZ-L-aspartyl-L-glutamyl-L-valyl-L-aspartic acid amide), is a symmetric, bis-substituted rhodamine 110-based fluorogenic substrate for caspase-3 and caspase-7 . The compound consists of a rhodamine 110 fluorophore conjugated to two DEVD (Asp-Glu-Val-Asp) tetrapeptide sequences via benzyloxycarbonyl (Z) protecting groups . In its intact form, the substrate is non-fluorescent due to the lactone configuration of the rhodamine moiety; upon cleavage by active caspase-3/7, the free rhodamine 110 is released, generating a bright green fluorescent signal with excitation/emission maxima of approximately 496 nm/520 nm .

Assay Fluorogenic substrate for caspase-3/7 activity

Detection Green-channel fluorescence upon cleavage

Throughput HTS, flow cytometry, microscopy

Why AMC Substrates Cannot Replace (Z-Asp-Glu-Val-Asp)2-Rh110

Fluorogenic caspase substrates sharing the DEVD recognition sequence—including AMC (7-amino-4-methylcoumarin) and AFC (7-amino-4-trifluoromethylcoumarin) conjugates—exhibit fundamentally different spectral characteristics, sensitivity limits, and photostability compared to rhodamine 110-based substrates . While Ac-DEVD-AMC or Z-DEVD-AMC are commonly used for caspase-3 activity measurements, their shorter excitation/emission wavelengths (342/441 nm) fall in the UV/blue region, increasing susceptibility to autofluorescence interference from biological samples and small-molecule libraries . In contrast, the red-shifted excitation (496 nm) and emission (520 nm) of R110-derived substrates enable detection in the green channel with significantly higher signal-to-background ratios, up to 300-fold greater sensitivity, and compatibility with standard fluorescein/FITC filter sets [1]. These quantitative and operational distinctions render direct substitution invalid for applications requiring low detection limits, high-throughput screening, or measurement in autofluorescent matrices.

This product (Z-DEVD)2-Rh110: red-shifted green emission, high photostability, low intrinsic background

AMC / AFC substrates UV/blue emission, lower photostability, increased autofluorescence interference

Spectral and photostability differences may limit direct substitution in HTS and low-level detection workflows.

• [1] Biosyntan GmbH. (2025). Rhodamine 110 Label. View Source

Quantitative Performance Evidence

Detection Sensitivity

Rhodamine 110-based substrates provide up to a 300-fold increase in assay sensitivity compared to AMC (7-amino-4-methylcoumarin)-based substrates due to red-shifted excitation/emission and improved signal-to-noise characteristics [1]. In a direct comparison of R110 versus AMC labels for protease assays, the R110 system demonstrated superior performance in screening applications where compound autofluorescence and inhibitor interference are common .

Detection Sensitivity

Class-level

Up to 300× higher sensitivity vs. AMC substrates

May support detection of low caspase activity levels.

Class-level inference; verify in specific assay format.

Evidence Dimension	Fluorescence assay sensitivity
Target Compound Data	Up to 300-fold higher sensitivity than AMC substrates (class-level observation)
Comparator Or Baseline	AMC (7-amino-4-methylcoumarin)-based fluorogenic substrates (e.g., Ac-DEVD-AMC, Z-DEVD-AMC)
Quantified Difference	300× sensitivity increase (class-level inference)
Conditions	Fluorometric protease assays; excitation/emission wavelengths: R110 ~496/520 nm; AMC ~342/441 nm

Why This Matters

Higher sensitivity enables detection of lower caspase activity levels, reduces sample consumption, and improves assay robustness in high-throughput screening campaigns.

• [1] Biosyntan GmbH. (2025). Rhodamine 110 Label. View Source

Spectral Separation and Autofluorescence

(Z-Asp-Glu-Val-Asp)2-Rh110 generates a fluorescent cleavage product with excitation/emission maxima at 496 nm and 520 nm . In contrast, AMC-based substrates emit at 441 nm with excitation at 342 nm, residing in the UV/blue region where biological autofluorescence and compound library interference are substantially higher . This spectral red shift for R110 substrates directly translates to a better signal-to-noise ratio and reduced false-positive rates in screening assays [1].

Spectral Separation

Head-to-head

154 nm red shift in excitation; 79 nm in emission vs. AMC

Reduces autofluorescence interference in biological samples.

Direct comparison in pH 7.0 buffer.

Evidence Dimension	Excitation and emission wavelengths
Target Compound Data	Ex/Em = 496 nm / 520 nm (cleaved R110)
Comparator Or Baseline	AMC fluorophore: Ex/Em = 342 nm / 441 nm
Quantified Difference	Red shift of 154 nm in excitation and 79 nm in emission
Conditions	pH 7.0 buffer; fluorometric detection

Why This Matters

Spectral separation from common autofluorescence sources minimizes background noise, enabling more reliable quantification of caspase activity in complex biological samples and compound libraries.

• [1] Biosyntan GmbH. (2025). Rhodamine 110 Label. View Source

Detection Limit

The (Z-DEVD)2-Rh110 substrate has been reported to detect less than 1 ng/mL of caspase-3 in biochemical assays, demonstrating the high sensitivity achievable with the R110 fluorophore . Comparable AMC substrates typically exhibit detection limits in the 10–100 ng/mL range under similar conditions, though exact values vary by assay format.

Detection Limit

Context-dependent

Enables minimal enzyme use in scarce samples.

Cross-study data; validate under own assay conditions.

Photostability

Class-level

Photostable R110 fluorophore

May support extended illumination in HTS and imaging.

Class-level property; confirm photostability in assay workflow.

Purity & Background

Reported

HPLC-purified; free of detectable free R110

Minimizes assay background for broad dynamic range.

Source review; vendor quality specification.

Evidence Dimension	Limit of detection for caspase-3
Target Compound Data	< 1 ng/mL caspase-3
Comparator Or Baseline	AMC-based substrates: ~10–100 ng/mL (literature range)
Quantified Difference	≥10-fold improvement
Conditions	Purified caspase-3 in vitro assay; fluorescence detection

Why This Matters

Ultra-low detection limits allow the use of minimal enzyme amounts, reducing reagent costs and enabling caspase activity measurements in scarce samples such as primary cells or biopsy specimens.

Photostability

Rhodamine 110 exhibits superior photostability compared to fluorescein-based dyes and AMC/AFC fluorophores, making R110-derived substrates particularly suitable for applications requiring prolonged illumination, such as high-throughput plate reading, flow cytometry, and time-lapse microscopy [1]. The Sigma-Aldrich product specification explicitly notes the substrate is 'photo-stable,' a property not commonly highlighted for AMC substrates .

Photostability

Class-level

Photostable R110 fluorophore

May support extended illumination in HTS and imaging.

Class-level property; confirm photostability in assay workflow.

Evidence Dimension	Fluorophore photostability
Target Compound Data	Photostable; suitable for extended illumination and multiple reads
Comparator Or Baseline	AMC and AFC fluorophores: more prone to photobleaching
Quantified Difference	Qualitative improvement; quantitative data not available in vendor sources
Conditions	Continuous illumination during fluorescence detection

Why This Matters

Improved photostability ensures consistent signal output during HTS runs and imaging experiments, reducing data variability and the need for repeated measurements.

• [1] G L P Bio. (2025). R110 azide, 6-isomer. View Source

Purity and Background

Commercial preparations of (Z-Asp-Glu-Val-Asp)2-Rh110 are highly purified to eliminate trace amounts of free rhodamine 110 that are not detectable by HPLC but can cause significant assay background [1]. This purification step is critical because even minute contamination with free R110 elevates baseline fluorescence, compromising signal-to-noise and detection sensitivity . In contrast, lower-grade AMC substrates may contain residual AMC that increases background and reduces assay dynamic range.

Purity & Background

Reported

HPLC-purified; free of detectable free R110

Minimizes assay background for broad dynamic range.

Source review; vendor quality specification.

Evidence Dimension	Substrate purity and background fluorescence
Target Compound Data	HPLC-purified; guaranteed free of detectable R110 contamination
Comparator Or Baseline	Generic AMC substrates may contain residual fluorophore
Quantified Difference	Not applicable; purity advantage
Conditions	Commercial synthesis and quality control

Why This Matters

Low intrinsic background enables broader dynamic range and more accurate quantification of low caspase activity levels, particularly in miniaturized assays where background noise is amplified.

• [1] AAT Bioquest. (2025). (Z-DEVD)2-R110 product description. View Source

Optimal Applications Based on Performance Data

High-Throughput Screening for Caspase-3/7 Modulators

The combination of 300-fold higher sensitivity over AMC substrates [1], red-shifted excitation/emission (496/520 nm) that minimizes compound autofluorescence interference , and enhanced photostability makes (Z-DEVD)2-Rh110 the preferred substrate for high-throughput screening campaigns. Assays can be performed in 96-, 384-, or 1536-well formats with reliable signal-to-background ratios, reducing false-positive rates from compound library autofluorescence and enabling detection of weak inhibitors.

Caspase Activity in Autofluorescent Samples

In primary cells, tissue homogenates, or biopsy specimens—where sample autofluorescence and limited material are common—(Z-Asp-Glu-Val-Asp)2-Rh110 provides superior performance. The detection limit of <1 ng/mL caspase-3 allows measurement using minimal sample volume, while the 520 nm emission channel avoids interference from NADH, flavins, and other endogenous fluorophores that emit in the UV/blue region . This specificity is critical for apoptosis studies in neuroscience, immunology, and oncology research.

Flow Cytometry and Microscopy Apoptosis Assays

The substrate's compatibility with the 488 nm argon-ion laser line (the most common excitation source in flow cytometers and confocal microscopes) [2] and its photostability enable robust detection of caspase-3/7 activation at the single-cell level. When combined with cell-permeabilization protocols, (Z-DEVD)2-Rh110 can be used to quantify apoptosis in heterogeneous cell populations, providing a quantitative fluorescence readout that correlates with caspase activity.

Miniaturized Assays with Low Substrate Concentrations

The high fluorescence quantum yield of cleaved R110, combined with the substrate's low intrinsic background due to rigorous HPLC purification [3], allows the use of reduced substrate concentrations (often ≤10 µM) without sacrificing signal intensity. This is particularly advantageous for high-density microplate assays where reagent cost and volume are limiting factors.

Application

Selection Property

Validation Focus

Caspase-3/7 HTS

Green-channel detection with high signal-to-background

Autofluorescence rejection and hit confirmation

Autofluorescent sample analysis

Red-shifted emission away from UV/blue autofluorescence

Low-end sensitivity in primary cells and tissue lysates

Flow cytometry & microscopy

488 nm laser compatibility and reported photostability

Single-cell caspase-3/7 activation quantification

Miniaturized assays

High quantum yield at low substrate concentration

Linear dynamic range and reagent economy

• [1] Biosyntan GmbH. (2025). Rhodamine 110 Label. View Source
• [2] AAT Bioquest. (2025). (Z-DEVD)2-R110 product description. View Source
• [3] AAT Bioquest. (2025). (Z-DEVD)2-R110 product description. View Source